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Compound of Interest

Compound Name: 2-Methyl-3-phenylpropanal

Cat. No.: B1584215

An In-depth Technical Guide to 2-Methyl-3-phenylpropanal

This technical guide provides a comprehensive overview of 2-Methyl-3-phenylpropanal, a
significant aldehyde in the fields of chemical synthesis, fragrance, and biochemical research.
This document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, synthesis protocols, and relevant
workflows.

Core Compound Properties

2-Methyl-3-phenylpropanal, also known by synonyms such as 2-Methyl-3-
phenylpropionaldehyde and a-Methylhydrocinnamaldehyde, is a versatile organic compound.
[1] It is recognized for its pleasant aroma and is found naturally as a component of the odor of
fresh cilantro.[2] In the realm of chemical ecology, it functions as a pheromone for the crambid
moth.[2] Its applications extend to being a crucial building block in organic synthesis and a
substrate in biochemical studies involving enzyme catalysis.[3]

Quantitative Data Summary

The fundamental physicochemical properties of 2-Methyl-3-phenylpropanal are summarized
in the table below for quick reference.
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Property Value Citations
Molecular Formula C10H120 [21[31[41[5]
Molecular Weight 148.20 g/mol [41[6]
IUPAC Name 2-methyl-3-phenylpropanal [4107]
CAS Number 5445-77-2 [1][3]
Physical State Liquid (at 20°C) [1]

Boiling Point 52-58°C at 0.40 mmHg [8]

Experimental Protocols

The synthesis of 2-Methyl-3-phenylpropanal can be achieved through various methods. A

well-documented experimental protocol involves the palladium-catalyzed reaction of an aryl

halide with an allylic alcohol.[8][9]

Synthesis via Palladium-Catalyzed Heck Reaction

This protocol details the synthesis of 2-Methyl-3-phenylpropanal from iodobenzene and 2-

methyl-2-propen-1-ol.[8]

Materials and Equipment:

e 250-mL, three-necked, round-bottomed flask
» Mechanical stirrer

» Reflux condenser

e QOil bath

e 500-mL separatory funnel

o Palladium acetate (0.49 g, 2.2 mmol)

e lodobenzene (20.4 g, 100 mmol)
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2-methyl-2-propen-1-ol (9.0 g, 125 mmol)
Triethylamine (12.6 g, 125 mmol)
Acetonitrile (32.5 mL)

Ether

Water

Anhydrous sodium carbonate

Procedure:

A 250-mL, three-necked, round-bottomed flask is equipped with a mechanical stirrer and a
reflux condenser.[8]

The flask is charged with 0.49 g of palladium acetate, 20.4 g of iodobenzene, 9.0 g of 2-
methyl-2-propen-1-ol, 12.6 g of triethylamine, and 32.5 mL of acetonitrile.[8]

The reaction vessel is placed in an oil bath and heated to reflux at 100°C for 11 hours under
a nitrogen atmosphere.[8]

After the reaction, the mixture is cooled to room temperature.[8]

The reaction mixture is transferred to a 500-mL separatory funnel using 100 mL of ether and
100 mL of water.[8]

The organic layer is separated and washed five times with 100 mL portions of water.[8]
The aqueous layers are combined and re-extracted with 100 mL of ether.[8]

The organic layers are combined, dried over anhydrous sodium carbonate, and then filtered.

[8]

The solvent is removed by concentration, and the product is purified by distillation under
reduced pressure.[8]
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» The final product, 2-methyl-3-phenyl-propanal, is collected at a boiling range of 52-58°C at
0.40 mmHg, with a typical yield of around 82% (12.05 g).[8]

Alternative Synthesis Routes: Other notable methods for synthesizing 2-Methyl-3-
phenylpropanal include:

e Hydrogenation of Cinnamaldehyde: This common method involves the hydrogenation of
cinnamaldehyde, a natural compound from cinnamon oil, often using palladium catalysts.[3]

[9]

» Biocatalytic Processes: Enzymatic reductions provide an environmentally friendly alternative
with high enantioselectivity.[3]

o Hydroformylation of Allylboenzene: This process adds a formyl group and a hydrogen atom
across the double bond of allylbenzene using a transition metal catalyst.[9]

Visualized Workflow

The following diagram illustrates the key steps in the palladium-catalyzed synthesis of 2-
Methyl-3-phenylpropanal.
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lodobenzene

2-Methyl-2-propen-1-ol Reaction Conditions ‘Workup & Purification
Reflux at 100°C Cool to RT | [ Extraction with Washing of Drying over
Organic Layer Na2CO3
Palladium Acetate

11 hours | Ether & Water
Triethylamine

Reduced Pressure
Distillation }' 2-Methyl-3-phenylpropanal

Nitrogen Atmosphere

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-3-phenylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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